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Compound of Interest

Compound Name: Flufenacet

Cat. No.: B033160 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

ecotoxicological profile of the herbicide Flufenacet. This document summarizes key toxicity

data, details experimental methodologies for core studies, and visualizes relevant biological

pathways and workflows.

Flufenacet is a selective oxyacetamide herbicide used for the pre-emergence control of annual

grasses and some broadleaf weeds in various crops.[1] Its mode of action involves the

inhibition of very long-chain fatty acid synthesis, which disrupts cell division and germination.[1]

[2] Understanding the potential impact of Flufenacet on non-target organisms is crucial for a

comprehensive environmental risk assessment. This guide provides a technical overview of the

initial toxicity screening of Flufenacet across a range of non-target species.

Ecotoxicological Profile: A Quantitative Overview
The following tables summarize the key toxicity endpoints for Flufenacet across various non-

target organisms, providing a basis for comparative analysis.

Table 1: Avian Toxicity of Flufenacet
Species Endpoint

Value (mg
a.i./kg bw)

Classification Reference

Canary (Serinus

canaria)
Acute Oral LD50 461

Moderately to

Highly Toxic
[3]
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bw: body weight

Table 2: Mammalian Toxicity of Flufenacet
Species Endpoint Value Classification Reference

Rat Acute Oral LD50 - Moderately Toxic [4]

Rat
Acute Dermal

LD50
- Low Toxicity [4]

Rat Acute Inhalation - Low Toxicity [4]

Rat

Long-

term/Reproductiv

e NOAEL

37.4 mg/kg

bw/day
- [5]

NOAEL: No Observed Adverse Effect Level

Table 3: Aquatic Organism Toxicity of Flufenacet
Species Endpoint Value (mg/L) Classification Reference

Zebrafish (Danio

rerio) - Embryo
96-hr LC50 9.79 ± 1.22 Moderately Toxic [6][7]

Zebrafish (Danio

rerio) - Larvae
96-hr LC50 3.89 ± 0.98 Moderately Toxic [6][7]

Zebrafish (Danio

rerio) - Adult
96-hr LC50 4.36 ± 0.56 Moderately Toxic [6][7]

Aquatic

Invertebrates
- - Moderately Toxic [3]

Aquatic Plants - -
Risk of concern

identified
[3]

LC50: Median Lethal Concentration
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Table 4: Non-Target Terrestrial Invertebrate Toxicity of
Flufenacet

Species Endpoint
Value (µ g/bee
)

Classification Reference

Honeybee (Apis

mellifera)

Acute Contact

LD50
> 100

Practically Non-

toxic
[8]

LD50: Median Lethal Dose

Experimental Protocols
The following sections detail the methodologies for key ecotoxicological studies cited in this

guide. These protocols are based on internationally recognized guidelines from organizations

such as the Organisation for Economic Co-operation and Development (OECD) and the Office

of Chemical Safety and Pollution Prevention (OCSPP).

Avian Acute Oral Toxicity Test (based on OCSPP
850.2100)
This test is designed to determine the median lethal dose (LD50) of a substance when

administered orally to birds.[9]

Test Organisms: Birds, such as the canary (Serinus canaria), are acclimatized to laboratory

conditions.[5]

Dose Preparation: The test substance, Flufenacet technical, is prepared at various

concentrations.[5]

Administration: A single oral dose is administered to individual birds via gavage.[10] Control

birds receive the vehicle only.

Observation: Birds are observed for mortality, clinical signs of toxicity, body weight changes,

and feed consumption for a period of at least 14 days.[5][10]
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Data Analysis: The LD50 value, the dose estimated to be lethal to 50% of the test population,

is calculated using appropriate statistical methods.[9]

Aquatic Toxicity Test - Fish Early Life-Stage (based on
OECD 210)
This long-term test evaluates the effects of a chemical on the early life stages of fish, from

fertilization to early juvenile development.

Test Organisms: Embryos and larvae of a suitable fish species, such as the sheepshead

minnow (Cyprinodon variegatus), are used.[5]

Exposure System: A flow-through system is typically used to maintain constant

concentrations of the test substance.[5]

Test Concentrations: A range of Flufenacet concentrations and a control are tested.

Duration: The test duration covers the embryonic, larval, and early juvenile stages.

Endpoints Measured: Endpoints include hatching success, larval survival, growth (length and

weight), and observation of any developmental abnormalities.

Data Analysis: The No Observed Effect Concentration (NOEC) and the Lowest Observed

Effect Concentration (LOEC) are determined by comparing the responses in the treatment

groups to the control group.

Honeybee Acute Contact Toxicity Test (based on OECD
214)
This test is performed to assess the acute contact toxicity of a substance to adult honeybees.

[11]

Test Organisms: Young adult worker honeybees (Apis mellifera) are used.

Dose Application: A range of doses of the test substance, dissolved in a suitable solvent, are

applied directly to the dorsal thorax of the bees. Control bees are treated with the solvent

only.
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Observation: The bees are kept in cages with a food supply and observed for mortality at

specified intervals (e.g., 24, 48, and 72 hours).[12]

Data Analysis: The LD50 value, the dose per bee that is lethal to 50% of the treated bees, is

calculated for each observation time.

Visualizing Pathways and Workflows
Diagrams created using Graphviz (DOT language) are provided below to illustrate key

processes.
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Caption: Mode of action of Flufenacet in target plants.
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Caption: General workflow for ecotoxicity testing and risk assessment.
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Conclusion
The initial toxicity screening of Flufenacet reveals a varied toxicological profile across different

non-target organisms. It is classified as moderately to highly toxic to birds on an acute oral

basis and moderately toxic to aquatic organisms.[3] For mammals, it exhibits moderate acute

oral toxicity but low dermal and inhalation toxicity.[4] In contrast, Flufenacet is considered

practically non-toxic to honeybees on an acute contact basis.[8] Risk assessments have

identified potential concerns for aquatic and terrestrial plants.[3] Further research into chronic

exposure and the effects on other non-target species, such as soil organisms, would contribute

to a more complete understanding of the environmental impact of Flufenacet.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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